Cas no 13326-10-8 (Benzyl Methyl Carbonate)

Benzyl Methyl Carbonate structure

Product Name:Benzyl Methyl Carbonate

CAS No:13326-10-8

Molecular Formula:C₉H₁₀O₃

Molecular Weight:166.1739

CID:234632

PubChem ID:11182814

Benzyl Methyl Carbonate Properties

Names and Identifiers

- Carbonicacid, methyl phenylmethyl ester
- Benzyl Methyl Carbonate
- Carbonic acid, methyl phenylmethyl ester
- SCHEMBL1549936
- DTXSID30928021
- starbld0045513
- benzylmethylcarbonat
- 13326-10-8
- +Expand
- InChIKey： ZGEPKHDCMGFQQP-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H10O3/c1-11-9(10)12-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
- SMILES： COC(OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 166.06300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 166.062994177g/mol
Heavy Atom Count: 12
Complexity: 139
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 35.5Å²

Experimental Properties

LogP: 1.96960
PSA: 35.53000

Benzyl Methyl Carbonate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AE38233-1g	Benzyl Methyl Carbonate	13326-10-8		1g	$413.00	2024-04-20
TRC	B254500-1g	Benzyl Methyl Carbonate	13326-10-8		1g	$ 150.00	2023-04-18

Benzyl Methyl Carbonate Synthesis

Benzyl Methyl Carbonate Related Literature

1. Carbonate, acetate and phenolate phosphonium salts as catalysts in transesterification reactions for the synthesis of non-symmetric dialkyl carbonates

Maurizio Selva,Marco Noè,Alvise Perosa,Marina Gottardo Org. Biomol. Chem. 2012 10 6569
2. Recent advances in the electrochemically mediated chemical transformation of carbon dioxide

ZiQi Yu,Min Shi Chem. Commun. 2022 58 13539
3. Esters and orthoesters as alkylating agents at high temperature. Applications to continuous-flow processes

Maurizio Selva,Francesco Trotta,Pietro Tundo J. Chem. Soc. Perkin Trans. 2 1992 519
4. Synthesis of dibenzyl carbonate: towards a sustainable catalytic approach

Giulia Fiorani,Maurizio Selva RSC Adv. 2014 4 1929
5. A general Pd-catalyzed α- and γ-benzylation of aldehydes for the formation of quaternary centers

Ivan Franzoni,Laure Guénée,Clément Mazet Org. Biomol. Chem. 2015 13 6338
6. Synthesis of dialkyl ethers by decarboxylation of dialkyl carbonates

Pietro Tundo,Fabio Aricò,Anthony E. Rosamilia,Sofia Memoli Green Chem. 2008 10 1182
7. A sustainable procedure toward alkyl arylacetates: palladium-catalysed direct carbonylation of benzyl alcohols in organic carbonates

Yahui Li,Zechao Wang,Xiao-Feng Wu Green Chem. 2018 20 969
8. The methylation of benzyl-type alcohols with dimethyl carbonate in the presence of Y- and X-faujasites: selective synthesis of methyl ethers

Maurizio Selva,Enrico Militello,Massimo Fabris Green Chem. 2008 10 73
9. Non-symmetrical dialkyl carbonate synthesis promoted by 1-(3-trimethoxysilylpropyl)-3-methylimidazolium chloride

Subodh Kumar,Suman L. Jain New J. Chem. 2013 37 3057
10. Palladium catalyzed direct benzylation/allylation of malonates with alcohols – in situ C–O bond activation

Xueqin Cao,Yugen Zhang Green Chem. 2016 18 2638

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